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Compound of Interest

Compound Name: CX08005

Cat. No.: B15574769 Get Quote

For researchers, scientists, and drug development professionals working with CX08005, a

competitive Protein Tyrosine Phosphatase 1B (PTP1B) inhibitor, adherence to strict safety

protocols is paramount. This guide provides essential information on personal protective

equipment (PPE), handling, storage, and disposal of CX08005 to ensure a safe laboratory

environment.

Personal Protective Equipment (PPE)
When handling CX08005, appropriate personal protective equipment is crucial to minimize

exposure and ensure personal safety. The following PPE is recommended:

Hand Protection: Chemical-resistant gloves, such as nitrile or latex, should be worn at all

times. It is important to select gloves that are tested for chemical resistance.[1]

Eye Protection: Safety glasses with side shields or goggles are mandatory to protect against

splashes or airborne particles.[2]

Respiratory Protection: If there is a risk of inhalation, particularly when handling the

compound in powdered form or creating aerosols, a NIOSH-approved respirator or a fume

hood should be used.[3][4][5]

Body Protection: A laboratory coat must be worn to protect the skin and clothing.[2] In case

of potential for significant splashing, an impervious gown is recommended.[3]
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Foot Protection: Closed-toe shoes are required in any laboratory setting where chemicals

are handled.[2]

Operational Plans: Handling and Storage
Handling:

Use CX08005 in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.

Avoid direct contact with skin, eyes, and clothing.

Prevent the formation of dust and aerosols.

After handling, wash hands thoroughly with soap and water.[3]

Storage:

Store CX08005 at +4°C in a tightly sealed container.

Keep in a dry and well-ventilated place.

Protect from light.

Disposal Plan
Unused CX08005 and any contaminated materials should be disposed of as hazardous

chemical waste. Follow all federal, state, and local environmental regulations for chemical

disposal. It is recommended to consult with your institution's environmental health and safety

(EHS) department for specific guidance on proper disposal procedures.
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Property Value Source

Molecular Weight 453.61

Formula C₂₈H₃₉NO₄

Purity ≥98%

IC₅₀ 0.781 μM (for PTP1B)

Solubility in DMSO 100 mM

Solubility in Ethanol 100 mM

CAS Number 1256341-22-6

Experimental Protocols & Signaling Pathways
CX08005 acts as a competitive inhibitor of Protein Tyrosine Phosphatase 1B (PTP1B), an

enzyme that plays a key role in downregulating insulin signaling. By inhibiting PTP1B,

CX08005 enhances insulin sensitivity.

Experimental Workflow: Investigating the Effect of
CX08005 on Insulin Signaling
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Caption: Workflow for studying CX08005's effect on insulin signaling in vitro.

Signaling Pathway: Simplified Insulin Signaling and
PTP1B Inhibition
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Caption: CX08005 inhibits PTP1B, enhancing insulin receptor signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
CX08005]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15574769#personal-protective-equipment-for-
handling-cx08005]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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